Cas no 31767-13-2 ( )

• Product name: &nbsp
• CAS No: 31767-13-2
• MF: C₃H₅NO₃
• MW: 103.076700925827
• CID: 916621
• PubChem ID: 6821651

  Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-2-hydroxyiminoacetate
• 2-formylamino-benzoic acid methyl ester
• Benzoic acid, 2-(formylamino)-, methyl ester
• methyl
• Methyl 2-(formylamino)benzoate
• methyl 2-(hex-1-ynyl)benzoate
• methyl 2-(hydroxyimino)acetate
• methyl 2-hex-1-yn-1-ylbenzoate
• methyl 2-hex-1-ynyl benzoate
• methyl 2-hydroxyiminoacetate
• methyl glyoxylate oxime
• Methyl N-formylanthranilate
• Methyl-N-formyl-anthranilat
• N-formylanthranilic acid methyl ester
• N-Formyl-anthranilsaeure-methylester
• SCHEMBL135029
• methyl oximinoacetate
• 31767-13-2
• DTXSID801346293
• SCHEMBL6064664
• (methoxycarbonyl)nitrone
•  

• Inchi： InChI=1S/C3H5NO3/c1-7-3(5)2-4-6/h2,6H,1H3
• InChI Key： FOOPJRSDKYBEGG-UHFFFAOYSA-N
• SMILES： COC(=O)C=NO

Computed Properties

• Exact Mass: 103.02695
• Monoisotopic Mass: 103.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 58.9A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.209
• Boiling Point: 187.758°C at 760 mmHg
• Flash Point: 67.354°C
• Refractive Index: 1.437
• PSA: 58.89
• LogP: -0.38060